Cas no 1805414-05-4 (4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid)

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid is a specialized pyridine derivative featuring a unique combination of functional groups, including an aminomethyl, chloro, difluoromethyl, and acetic acid moiety. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (aminomethyl) groups enhances reactivity, enabling selective modifications. The acetic acid side chain further facilitates derivatization or conjugation. Its well-defined molecular architecture makes it valuable for designing bioactive compounds, with potential utility in medicinal chemistry for targeted drug development. High purity and stability under standard conditions ensure reliable performance in research and industrial processes.
4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid structure
1805414-05-4 structure
Product Name:4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid
CAS No:1805414-05-4
MF:C9H9ClF2N2O2
MW:250.629768133163
CID:4870658
Update Time:2025-10-29

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid
    • Inchi: 1S/C9H9ClF2N2O2/c10-7-4(3-13)1-5(2-6(15)16)14-8(7)9(11)12/h1,9H,2-3,13H2,(H,15,16)
    • InChI Key: SEBNXDRICDQCLZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(F)F)N=C(CC(=O)O)C=C1CN

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 256
  • XLogP3: -1.8
  • Topological Polar Surface Area: 76.2

4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029048779-1g
4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid
1805414-05-4 97%
1g
$1,504.90 2022-04-01

Additional information on 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid

Recent Advances in the Study of 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid (CAS: 1805414-05-4)

In recent years, the compound 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid (CAS: 1805414-05-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid, highlighting its efficient production through a multi-step process involving halogenation and amination reactions. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate key signaling molecules, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated, showing favorable results for further development.

Another significant area of research involves the structural modification of 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid to enhance its therapeutic efficacy and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies have been employed to identify key structural features responsible for its biological activity. These findings are expected to guide the design of next-generation derivatives with improved properties.

In conclusion, the ongoing research on 4-(Aminomethyl)-3-chloro-2-(difluoromethyl)pyridine-6-acetic acid (CAS: 1805414-05-4) underscores its potential as a valuable scaffold for drug discovery. The integration of synthetic chemistry, pharmacological studies, and computational approaches has provided a comprehensive understanding of its therapeutic potential. Future studies should focus on clinical translation and further optimization to fully realize its benefits in treating human diseases.

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